Journal Name:Journal of Heterocyclic Chemistry
Journal ISSN:0022-152X
IF:2.035
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1943-5193
Year of Origin:1964
Publisher:Wiley-Blackwell
Number of Articles Per Year:339
Publishing Cycle:Bimonthly
OA or Not:Not
Escherichia coli O157:H7 beef carcass contamination and its antibiotic resistance in Awi Zone, Northwest Ethiopia
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-05 , DOI: 10.1002/fsn3.3550
Escherichia coli O157:H7 is a cause of foodborne disease and global public health issues especially in developing countries like Ethiopia. A cross-sectional study was done from January 2022 to July 2022 in Awi Zone to assess the occurrence and antibiograms of E. coli O157:H7. Abattoirs and butcher shops were selected purposively, whereas a systematic random and purposive sampling technique was employed to select study units in abattoirs and butcher shops, respectively. A total of 248 swab samples were collected, isolated, and confirmed using bacteriological culture, biochemical tests, and latex agglutination tests. Escherichia coli O1157:H7 antibiogram tests were performed using Kirby–Bauer disk diffusion method. Logistic regression was used to analyze and measure the degree of association between the presumed risk factors and E. coli O157:H7 occurrence. The overall occurrence of E. coli O157:H7 was estimated to be 8.87% and a relative higher (11.29%) occurrence of E. coli O157:H7 was recorded at butcher shops when compared to abattoirs (6.45%). All isolates were susceptible to gentamicin followed by chloramphenicol (81.81%). About 81.81% of the isolates were resistant to ampicillin and 77.23% of isolates developed resistance to two and more than two antibiotics (MDR). In conclusion, E. coli O157:H7 was detected in the study area. Thus, educating abattoir and butcher shop workers, and consumers, on hygienic handling practices and safe consumption of meat could eliminate foodborne infection associated with E. coli O157:H7 occurrence.
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Exploring the health benefits and functional properties of goat milk proteins
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-06-27 , DOI: 10.1002/fsn3.3531
Goat milk proteins are unique in their nutritional and functional properties and have become increasingly popular in recent years. A variety of methods have been studied for extracting and isolating these proteins, with coprecipitation being a particularly effective approach. Compared to cow milk proteins, goat milk proteins contain higher levels of certain amino acids such as tryptophan and cysteine, while maintaining similar nutritional properties. Additionally, they have superior functional properties, including better emulsifying and foaming properties, which make them an attractive option for developing new food products. Research has shown that goat milk proteins have several health benefits, including immunomodulatory effects, allergy management, anti-inflammatory, and antioxidant effects, as well as antimicrobial and anticancer properties. They have the potential to be used as a treatment for autoimmune diseases, allergies, and other immune system disorders due to their ability to modulate the production of cytokines and other immune system components. Furthermore, their antimicrobial properties can help prevent the growth of harmful bacteria and reduce the risk of infection. Future research will focus on the potential of goat milk proteins as a functional food ingredient, their effects on gut health and microbiota, and their therapeutic potential for various health conditions. This research may lead to the development of new functional foods that promote health and prevent disease, and potentially pave the way for the use of goat milk proteins as a therapeutic agent for various health conditions.
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Extended-spectrum β-lactamase-producing Enterobacteriaceae from ready-to-eat foods: Genetic diversity and antibiotic susceptibility
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-06-27 , DOI: 10.1002/fsn3.3513
Ready-to-eat (RTE) foods are widely marketed in China and are important components of everyday diet. In this study, a total of 2000 RTE food samples were analyzed, 252 (12.60%) of which were positive for Enterobacteriaceae, and 48 were identified as containing extended-spectrum β-lactamase (ESBL)-producing Escherichia coli isolates. Furthermore, the antimicrobial resistance patterns of these isolates to 14 antimicrobial agents revealed that most isolates were resistant to aminoglycosides and β-lactam antibiotics. The TEM-type gene was prevalent in our isolates (79.17%). The isolates (n = 48) were classified into three clusters based on the ERIC-PCR results. Forty-eight sequence types were found without duplicates, revealing genetic variation and relatedness among isolates. Thus, the results demonstrated the presence of ESBL-producing Enterobacteriaceae in Chinese RTE foods. The results of this study provide insights into the spread of antibiotic-resistant strains and improve understanding of microbial risks.
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Vitamin C supplementation lowers advanced glycation end products (AGEs) and malondialdehyde (MDA) in patients with type 2 diabetes: A randomized, double-blind, placebo-controlled clinical trial
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-06-30 , DOI: 10.1002/fsn3.3530
This study evaluated how daily vitamin C administration impacts systemic oxidative stress and inflammation and its safety in T2D patients. This randomized, double-blinded, placebo-controlled, parallel-arm clinical trial included 70 patients with T2D. They were allocated to receive either 500 mg/day of vitamin C or a matching placebo for 8 weeks. Of the 70 subjects assigned to the trial, 57 were included in the statistical analysis (vitamin C: n = 32, placebo: n = 25). Inflammatory and oxidative markers, including advanced glycation end products (AGEs), malondialdehyde (MDA), advanced oxidation protein products (AOPP), oxidized low-density lipoprotein (ox-LDL), highly sensitive C-reactive protein (hs-CRP), tumor necrosis factor-α (TNF-α), and ferric reducing ability of plasma (FRAP) were measured at baseline and the end of the trial. In addition, vitamin C tolerance was evaluated. A nutritionist visited all participants for a standard diabetic regimen. Following vitamin C supplementation, the serum levels of MDA (p-value < .001) and AGEs (p-value = .002) demonstrated a significant decrease after controlling for multiple confounders, including age, blood pressure, waist circumference, HbA1C, TG, and LDL-C, while no significant changes were observed for AOPP (p-value = .234) and ox-LDL (p-value = .480). The FRAP showed an increasing trend as an antioxidant marker but was not statistically significant (p-value = .312). The hs-CRP and TNF-α had no significant changes (p-value: .899 and .454, respectively). Also, no major adverse events were observed. Vitamin C supplementation may be beneficial in reducing AGEs and MDA in patients with T2D.
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The internal aqueous phase gelation improves the viability of probiotic cells in a double water/oil/water emulsion system
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-02 , DOI: 10.1002/fsn3.3532
This research studied the viability of probiotic bacterium Lactobacillus plantarum (L. plantarum) encapsulated in the internal aqueous phase (W1) of a water-in-oil-in-water (W1/O/W2) emulsion system, with the help of gelation and different gelling agents. Additionally, the physicochemical, rheological, and microstructural properties of the fabricated emulsion systems were assessed over time under the effect of W1 gelation. The average droplet size and zeta potential of the control system and the systems fabricated using gelatin, alginate, tragacanth gum, and carrageenan were 14.7, 12.0, 5.1, 6.4, and 7.3 μm and − 21.1, −34.1, −46.2, −38.3, and −34.7 mV, respectively. The results showed a significant increase in the physical stability of the system and encapsulation efficiency of L. plantarum after the W1 gelation. The internal phase gelation significantly increased the viability of bacteria against heat and acidic pH, with tragacanth gum being the best gelling agent for increasing the viability of L. plantarum (28.05% and 16.74%, respectively). Apparent viscosity and rheological properties of emulsions were significantly increased after the W1 gelation, particularly in those jellified with alginate. Overall, L. plantarum encapsulation in W1/O/W2 emulsion, followed by the W1 gelation using tragacanth gum as the gelling agent, could increase both stability and viability of this probiotic bacteria.
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Krill oil inhibited adipogenic differentiation by inducing the nuclear Nrf2 expression and the AMPK activity
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-21 , DOI: 10.1002/fsn3.3576
The current study investigated the antiadipogenic mechanism of krill oil from the 3T3-L1 adipocytes. The krill oil adhered to the criteria as a food standard by showing 50.8% of the total phospholipid, 5.27% myristic acid, and 1.63% linoleic acid. The lipid accumulation that was measured in the 3T3-L1 cells using oil red O staining was reduced up to 54% by the krill oil. The krill oil treatment reduced the adipogenic transcription factors by downregulating the sterol regulatory element binding protein 1 (SREBP1) and acetyl-CoA carboxylase (ACC), phospho-ACC, and AMP-activated protein kinase (AMPK) phosphorylation. The current study confirmed that the krill oil inhibited adipogenesis by downregulating SREBP1 and ACC via the upregulation of the AMPK and nuclear factors E2-related factor 2 (Nrf2) signaling pathway in the 3T3-L1 adipocytes. These findings suggest that krill oil is a good source of phospholipid and phosphatidylcholine, which could be a potential natural antiobesity ingredient by inhibiting adipogenesis.
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Physicochemical, sensory, and antioxidant characteristics of stirred-type yogurt enriched with Lentinula edodes stipe powder
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-19 , DOI: 10.1002/fsn3.3563
The Lentinula edodes stipe (LES), a by-product of L. edodes fruiting body processing, is rich in dietary fiber, protein, and polysaccharides, which can be served as the functional ingredient in dairy products. In this study, stirred yogurts fortified with 1%, 2%, and 3% LES were prepared, and the effects of LES on the changes in color, pH, titratable acidity (TA), viable lactic acid bacteria (LAB) cells, syneresis, viscosity, texture, and antioxidant activity of the flavored yogurt were monitored at the beginning and the end of storage. The LES decreased the lightness, increased the red–green color values and yellow–blue color values, decreased the pH values, and increased the contents of TA, the viable LAB cells, and the antioxidant activity of yogurt samples in a dose-dependent manner. The addition of LES showed double-edged effects on the texture of yogurt, which significantly reduced firmness and viscosity but decreased the syneresis. Compared with plain yogurt, the 2% LES-fortified yogurt exhibited similar index values of texture parameters and higher scores of the appearance, fermented odor, taste quality, and overall acceptance, suggesting that this might be the optimal dose for industrial production. After cold storage for 28 days, pH values of all yogurt samples further decreased with increasing of TA. Interestingly, syneresis of LES-fortified yogurt decreased and the viable LAB cells and antioxidant activity of 3% LES-fortified yogurt slightly decreased. Therefore, LES is beneficial to improve physicochemical, sensory, and antioxidant properties of yogurt, which has the potential to be used in functional dairy products.
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3′sialyllactose and 6′sialyllactose enhance performance in endurance-type exercise through metabolic adaptation
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-18 , DOI: 10.1002/fsn3.3559
Human milk oligosaccharides (HMOs) belong to a group of multifunctional glycans that are abundantly present in human breast milk. While health effects of neutral oligosaccharides have been investigated extensively, a lot remains unknown regarding health effects of acidic oligosaccharides, such as the two sialyllactoses (SLs), 3′sialyllactose (3′SL), and 6′sialyllactose (6′SL). We utilized Caenorhabditis elegans (C. elegans) to investigate the effects of SLs on exercise performance. Using swimming as an endurance-type exercise, we found that SLs decrease exhaustion, signifying an increase in endurance that is strongest for 6′SL. Through an unbiased metabolomics approach, we identified changes in energy metabolism that correlated with endurance performance. Further investigation suggested that these metabolic changes were related to adaptations of muscle mitochondria that facilitated a shift from beta oxidation to glycogenolysis during exercise. We found that the effect of SLs on endurance performance required AMPK- (aak-1/aak-2) and adenosine receptor (ador-1) signaling. We propose a model where SLs alter the metabolic status in the gut, causing a signal from the intestine to the nervous system toward muscle cells, where metabolic adaptation increases exercise performance. Together, our results underline the potential of SLs in exercise-associated health and contribute to our understanding of the molecular processes involved in nutritionally-induced health benefits.
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Improving the textural and microstructural quality of cow meat by black chokeberry, grape, and hawthorn vinegar-based marination
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-17 , DOI: 10.1002/fsn3.3566
This study was designed to investigate the effects of vinegar-based marinades on pH, technological properties, color, microstructure, texture, and sensory characteristics of 9-year-old Holstein meat which had tough texture. To marinate the Longissimus lumborum steaks, three different marinades were prepared depending on the different additions of vinegar: black chokeberry (BV), grape (GV), and hawthorn vinegars (HV). The group with water (without vinegar) was prepared as a control sample (C). The steak samples were dipped into the vinegar-based marinades and stored at 4°C for 24 h. Vinegar-based marinades decreased the pH and cooking loss of the samples (p < .05). The highest a* values were determined in the BV group, while the samples marinated with vinegar-based marinades had lower L* values than the control group (p < .05). The samples marinated with grape vinegar marinade had the lowest hardness, WBSF, and WBSE values (p < .05). SEM images and sensory analysis results also supported these texture results. The results suggest that grape vinegar-based marinade may be a promising natural tenderizer to improve textural characteristics of tough meats.
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The effect of spirulina sauce on glycemic index, lipid profile, and oxidative stress in type 2 diabetic patients: A randomized double-blind clinical trial
Journal of Heterocyclic Chemistry ( IF 2.035 ) Pub Date: 2023-07-16 , DOI: 10.1002/fsn3.3479
We aimed to evaluate the effect of spirulina sauce on glycemic indices, lipid profile, oxidative stress markers, and anthropometric measurement in type 2 diabetic patients. Forty patients were randomly assigned to receive 20 g/day spirulina sauce (containing 2 g of spirulina) or placebo for 2 months. Anthropometric and biochemical indices were measured at the beginning and end of the intervention. Fasting blood glucose (mean difference (MD): −15.3 mg/dL, 95% confidence (CI): −44.2 to 13.60, p = .26), HbA1c (MD: 0.13%, 95% CI: −0.83 to 0.57, p = .75), insulin (MD: −1.46 μIU/mL, 95% CI: −4.0 to 1.09, p = .28), and HOMA-IR (MD: −0.35, 95% CI: −2.0 to 1.32, p = .68) did not change significantly between groups. QUICKI increased significantly (MD: 0.025, 95% CI: 0.006 to 0.045, p = .03). Among the lipid profile, triglyceride (TG) (MD: −68.6 mg/dL, 95% CI: −107.21 to −29.98, p < .001), total cholesterol (MD: −29.55 mg/dL, 95% CI: −55.28 to −3.81, p = .02), and LDL (MD: −17.7 mg/dL, 95% CI: −33.24 to −2.15, p = .01) were significantly decreased in the spirulina group compared to the control; whereas, the change in HDL was non-significant. No significant change was observed in body composition and anthropometric measurements, except waist circumference, which was reduced (MD: −2.65 cm, 95% CI: −3.91 to −1.38, p = .001). Hunger index significantly decreased and fullness increased marginally significantly. Although malondialdehyde was significantly reduced, no change was observed in total antioxidant capacity (TAC). Spirulina sauce was not effective for glycemic control in type 2 diabetes; however, could be useful for controlling appetite and ameliorating lipid profile.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学4区 CHEMISTRY, ORGANIC 有机化学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
21.30 53 Science Citation Index Science Citation Index Expanded Not
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http://mc.manuscriptcentral.com/jhetchem